tert-Butyl 12-hydroxy-4,7,10-trioxadodecanoate

• IUPAC Name: tert-butyl 3-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]propanoate
• InChI: InChI=1S/C13H26O6/c1-13(2,3)19-12(15)4-6-16-8-10-18-11-9-17-7-5-14/h14H,4-11H2,1-3H3
• InChI Key: KSXVEOLRERRELV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CCOCCOCCOCCO
• Molecular Formula: C13H26O6
• DSSTOX Substance ID: DTXSID50394426
• Molecular Weight: 278.34 g/mol
• CAS No.: 186020-66-6

Description

Hydroxy-PEG3-(CH2)2-Boc, also known as 12-hydroxy-4,7,10-trioxadodecanoic acid tert-butyl ester, is a polyethylene glycol derivative. It contains a hydroxy group, a polyethylene glycol chain, and a tert-butoxycarbonyl (Boc) protecting group. This compound is known for its hydrophilicity, biocompatibility, and chemical reactivity, making it useful in various biomedical applications, including drug delivery systems and the construction of biomedical materials .

Scientific Research Applications

Hydroxy-PEG3-(CH2)2-Boc is widely used in scientific research due to its versatility:

Chemistry: Used as a linker in the synthesis of complex molecules.

Biology: Employed in the modification of biomolecules for improved solubility and stability.

Medicine: Utilized in drug delivery systems to enhance the bioavailability of therapeutic agents.

Industry: Applied in the development of biomedical materials such as hydrogels and nanoparticles.

Safety and Hazards

This compound is classified as a combustible liquid. Personal protective equipment such as a dust mask type N95 (US), eyeshields, and gloves are recommended when handling this compound.

Mechanism of Action

Target of Action

It is known to be used as a linker or spacer in bioconjugate chemistry .

Mode of Action

The compound, also known as Hydroxy-PEG3-t-butyl ester, acts as a linker in the synthesis of antibody-drug conjugates (ADCs) and can also be used as a PROTAC linker for PROTAC synthesis . The t-butyl protected carboxyl group can be deprotected under acidic conditions .

Biochemical Pathways

As a linker in adcs, it plays a crucial role in connecting the antibody to the drug, influencing the drug’s delivery and release into the target cell .

Result of Action

The molecular and cellular effects of tert-Butyl 12-hydroxy-4,7,10-trioxadodecanoate’s action would depend on the specific drug it is linked to in an ADC. Generally, the purpose of such a linker is to ensure targeted delivery of the drug, reducing off-target effects and improving the efficacy of the drug .

Action Environment

The action, efficacy, and stability of this compound, as part of an ADC, can be influenced by various environmental factors. These can include the pH of the environment (which can affect the deprotection of the t-butyl group ), the presence of proteases (which can cleave the linker), and the characteristics of the tumor microenvironment (which can affect the ADC’s ability to reach and penetrate the tumor).

Biochemical Analysis

Biochemical Properties

tert-Butyl 12-hydroxy-4,7,10-trioxadodecanoate plays a crucial role in biochemical reactions, particularly in the synthesis of bioconjugates. It interacts with enzymes, proteins, and other biomolecules through its hydroxyl and ester functional groups. These interactions often involve the formation of covalent bonds, enabling the compound to act as a bridge between different biomolecules. For instance, it can be used to link peptides or proteins to other molecules, enhancing their stability and functionality .

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. This compound influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. It has been observed to enhance the solubility and stability of conjugated biomolecules, thereby improving their cellular uptake and efficacy. Additionally, it can affect the expression of specific genes involved in metabolic pathways, leading to altered cellular responses .

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules. The hydroxyl group of the compound can form hydrogen bonds with amino acid residues in proteins, while the ester group can participate in esterification reactions. These interactions can lead to enzyme inhibition or activation, depending on the specific context. Furthermore, the compound can influence gene expression by interacting with transcription factors and other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time due to its stability and degradation properties. The compound is relatively stable under standard laboratory conditions, but it can undergo hydrolysis in the presence of water or acidic conditions, leading to the formation of its corresponding acid and alcohol. Long-term studies have shown that the compound can maintain its activity for extended periods, although its efficacy may decrease over time due to gradual degradation .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound is generally well-tolerated and can enhance the bioavailability and efficacy of conjugated biomolecules. At high doses, it may exhibit toxic or adverse effects, such as cellular toxicity or immune responses. Threshold effects have been observed, indicating that there is an optimal dosage range for achieving the desired therapeutic effects without causing harm .

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its conversion and utilization. The compound can be metabolized by esterases, which hydrolyze the ester bond to produce the corresponding acid and alcohol. These metabolites can then enter other metabolic pathways, influencing metabolic flux and metabolite levels. The interactions with specific enzymes and cofactors are crucial for determining the compound’s metabolic fate and biological activity .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. These interactions facilitate the compound’s localization and accumulation in specific cellular compartments. The hydrophilic nature of the PEG spacer enhances its solubility in aqueous media, promoting efficient transport across cell membranes. Additionally, the compound’s distribution can be influenced by its binding affinity to specific proteins and cellular structures .

Subcellular Localization

The subcellular localization of this compound is determined by targeting signals and post-translational modifications that direct it to specific compartments or organelles. The compound can be localized to the cytoplasm, nucleus, or other organelles, depending on the nature of the conjugated biomolecule and the cellular context. This localization is essential for its activity and function, as it allows the compound to interact with specific biomolecules and exert its effects at the desired site .

Preparation Methods

Synthetic Routes and Reaction Conditions

Hydroxy-PEG3-(CH2)2-Boc can be synthesized through a multi-step process involving the reaction of polyethylene glycol with tert-butyl bromoacetate, followed by hydrolysis and subsequent protection of the hydroxy group with the Boc group. The reaction conditions typically involve the use of organic solvents such as dichloromethane and catalysts like triethylamine .

Industrial Production Methods

In an industrial setting, the production of Hydroxy-PEG3-(CH2)2-Boc involves large-scale reactions under controlled conditions to ensure high purity and yield. The process includes the use of automated reactors, precise temperature control, and continuous monitoring of reaction parameters. The final product is purified using techniques such as column chromatography and recrystallization .

Chemical Reactions Analysis

Types of Reactions

Hydroxy-PEG3-(CH2)2-Boc undergoes various chemical reactions, including:

Substitution Reactions: The hydroxy group can be substituted with other functional groups using reagents like tosyl chloride.

Deprotection Reactions: The Boc group can be removed under acidic conditions to yield the free amine.

Esterification Reactions: The hydroxy group can react with carboxylic acids to form esters.

Common Reagents and Conditions

Substitution: Tosyl chloride in the presence of a base like pyridine.

Deprotection: Trifluoroacetic acid in dichloromethane.

Esterification: Carboxylic acids with dicyclohexylcarbodiimide (DCC) as a coupling agent.

Major Products

Substitution: Tosylated derivatives.

Deprotection: Free amine derivatives.

Esterification: Ester derivatives.

Comparison with Similar Compounds

Hydroxy-PEG3-(CH2)2-Boc can be compared with other polyethylene glycol derivatives such as:

Hydroxy-PEG2-(CH2)2-Boc: Similar structure but with a shorter polyethylene glycol chain, resulting in different solubility and reactivity properties.

Methoxy-PEG3-(CH2)2-Boc: Contains a methoxy group instead of a hydroxy group, affecting its chemical reactivity and applications.

Hydroxy-PEG3-(CH2)2-Boc is unique due to its specific combination of functional groups, which provides a balance of hydrophilicity, biocompatibility, and chemical reactivity, making it suitable for a wide range of applications .

Synthesis routes and methods I

Procedure details

To triethyleneglycol (17.6 g, 117.20 mmol, 3.00 equiv) in anhydrous THF (70 mL), was added sodium (30 mg, 1.25 mmol, 0.03 equiv). Tert-butyl acrylate (5.0 g, 39.01 mmol, 1.00 equiv) was added after the sodium had dissolved. The resulting solution was stirred overnight at room temperature and then neutralized with 1.0 N hydrogen chloride. After removal of the solvent, the residue was suspended in 50 mL of brine and extracted with 3×50 mL of ethyl acetate. The combined organic layers were washed with saturated brine and dried over anhydrous sodium sulfate. After evaporation of the solvent, the tert-butyl 3-(2-(2-(2-hydroxyethoxy)ethoxy)ethoxy)propanoate (9.6 g) was isolated as a colorless oil, which was used directly for the next reaction step without further purification.

Synthesis routes and methods II

Procedure details

Na metal (catalytic) was added to a stirring solution of acrylic acid tert-butyl ester (6.7 mL, 46 mmol), and 2-[2-(2-hydroxy-ethoxy)-ethoxy]-ethanol (20.7 g, 138 mmol) in THF (100 mL) at 0° C. and the mixture was stirred overnight. Solvent was removed and the remaining oil dissolved in EtOAc (100 mL). The organic layer was washed with water (3×50 mL), and dried over Na2SO4 and the solvent removed in vacuo to give an oil which corresponds to the title compound that would be used as is for the next step. (M+1)=279.